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Compound of Interest

Compound Name: Pingbeimine C

Cat. No.: B192117

Comparative Safety Profile: Pingbeimine C vs.
Cisplatin

A comprehensive evaluation of the safety profiles of Pingbeimine C and the widely-used
chemotherapeutic agent cisplatin is currently not feasible due to a significant lack of available
data for Pingbeimine C. While extensive research documents the considerable toxicity of
cisplatin, scientific literature containing specific preclinical or clinical safety and toxicity data for
Pingbeimine C is not publicly available.

Pingbeimine C is identified as a steroidal alkaloid derived from plants of the Fritillaria genus.
Traditional use of Fritillaria bulbs for respiratory conditions suggests a generally low toxicity
profile. For instance, the median lethal dose (LD50) of a water extract of Fritillaria thunbergii in
mice has been reported as 52.2 mg/kg. Another related alkaloid, Peimine, is considered safe
for consumption, largely attributed to its low oral bioavailability, despite some in vitro studies
indicating potential for cardiac ion channel interaction. However, this general information on
related compounds does not provide a sufficient basis for a direct safety comparison with
cisplatin.

In contrast, cisplatin's safety profile is well-characterized and marked by significant dose-
limiting toxicities. The following sections detail the known adverse effects and mechanism of
action of cisplatin.
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Cisplatin: An Overview of its Safety Profile

Cisplatin is a potent and widely used chemotherapeutic agent effective against a range of
cancers, including testicular, ovarian, bladder, and lung cancers.[1][2][3] Its clinical utility is
often limited by a narrow therapeutic window and a high incidence of severe adverse effects.

Mechanism of Action and Toxicity

Cisplatin exerts its anticancer effects by forming DNA adducts, which obstruct DNA replication
and transcription, ultimately leading to apoptosis in rapidly dividing cancer cells.[1][2][4] This
mechanism, however, is not specific to cancer cells and also affects healthy, rapidly dividing
cells in the body, leading to its characteristic side effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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